Cas no 1816294-12-8 (Pyrazine, 5-bromo-2,3-dichloro-)

• Product Name: Pyrazine, 5-bromo-2,3-dichloro-
• CAS No: 1816294-12-8
• MF: C₄HBrCl₂N₂
• MW: 227.874137639999
• MDL: MFCD29913763
• CID: 5181950
• Update Time: 2025-08-01

Pyrazine, 5-bromo-2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 5-bromo-2,3-dichloro-
• 5-Bromo-2,3-dichloropyrazine

• MDL： MFCD29913763
• Inchi： 1S/C4HBrCl2N2/c5-2-1-8-3(6)4(7)9-2/h1H
• InChI Key： FBXYASZTAAVZHY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Pyrazine, 5-bromo-2,3-dichloro-

Comprehensive Overview of Pyrazine, 5-bromo-2,3-dichloro- (CAS No. 1816294-12-8)

Pyrazine, 5-bromo-2,3-dichloro- (CAS No. 1816294-12-8) is a halogenated pyrazine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring bromine and chlorine substituents, is widely studied for its potential applications in drug discovery and organic synthesis. Researchers and industry professionals are increasingly interested in its reactivity, stability, and utility as a building block for more complex molecules.

The growing demand for halogenated heterocycles like Pyrazine, 5-bromo-2,3-dichloro- is driven by their versatility in cross-coupling reactions, which are pivotal in modern organic chemistry. With the rise of green chemistry and sustainable synthesis methods, this compound is being explored for its efficiency in catalytic processes. Its role in the development of bioactive compounds and functional materials aligns with current trends in precision medicine and smart materials.

One of the most frequently asked questions about Pyrazine, 5-bromo-2,3-dichloro- revolves around its synthetic routes. The compound can be prepared through selective halogenation of pyrazine derivatives, often using electrophilic aromatic substitution or metal-catalyzed reactions. Researchers are also investigating its potential as a precursor for ligands in coordination chemistry, which could lead to breakthroughs in catalysis and sensor technology.

In the pharmaceutical sector, Pyrazine, 5-bromo-2,3-dichloro- is valued for its ability to modulate biological activity. Its incorporation into drug candidates has shown promise in targeting enzyme inhibition and receptor binding, making it a key player in the design of next-generation therapeutics. The compound’s structural motif is particularly relevant in the development of antiviral and anticancer agents, addressing some of the most pressing health challenges today.

From an industrial perspective, the compound’s stability under various conditions makes it suitable for large-scale applications. Its compatibility with high-throughput screening and combinatorial chemistry techniques further enhances its appeal. As the demand for custom synthesis and tailor-made molecules grows, Pyrazine, 5-bromo-2,3-dichloro- stands out as a versatile intermediate.

Environmental and safety considerations are also critical when working with halogenated compounds. While Pyrazine, 5-bromo-2,3-dichloro- is not classified as hazardous under standard regulations, proper handling and disposal protocols are essential to minimize ecological impact. Innovations in waste reduction and solvent-free synthesis are being explored to align with global sustainability goals.

In summary, Pyrazine, 5-bromo-2,3-dichloro- (CAS No. 1816294-12-8) is a multifaceted compound with broad applications across scientific disciplines. Its relevance in drug development, material science, and catalysis underscores its importance in contemporary research. As advancements in molecular design and synthetic methodologies continue, this compound is poised to play a pivotal role in shaping future innovations.